![molecular formula C19H26N2O2 B1262755 2-methyl-1-{1-[(5-methyl-1H-indol-2-yl)carbonyl]piperidin-4-yl}propan-2-ol](/img/structure/B1262755.png)
2-methyl-1-{1-[(5-methyl-1H-indol-2-yl)carbonyl]piperidin-4-yl}propan-2-ol
Cat. No. B1262755
M. Wt: 314.4 g/mol
InChI Key: QGUMEWLTIYRZFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08513422B2
Procedure details
To a solution of 1800 mg of 5-methylindole-2-carboxylic acid and 1500 mg of 2-methyl-1-(piperidin-4-yl)-2-propanol in 25 mL of DMF were added 2100 mg of 1-ethyl-3-(dimethylaminopropyl)carbodiimide hydrochloride and 1500 mg of 1-hydroxybenzotriazole, followed by stirring at room temperature for 1 day. 0.5M aqueous hydrochloric acid was added to the reaction liquid, followed by extraction with ethyl acetate. The organic layer was washed with 0.5M aqueous sodium hydroxide solution and saturated aqueous sodium chloride solution, dried over anhydrous sodium sulfate, and then concentrated under reduced pressure. The residue was purified by silica gel column chromatography [chloroform:methanol=1:0-10:1], and then crystallized from a mixture of ethyl acetate/diisopropyl ether to obtain 2140 mg of 2-methyl-1-{1-[(5-methyl-1H-indol-2-yl)carbonyl]piperidin-4-yl}propan-2-ol as a white crystal.
Quantity
2100 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][C:6]([C:11]([OH:13])=O)=[CH:5]2.[CH3:14][C:15]([OH:24])([CH3:23])[CH2:16][CH:17]1[CH2:22][CH2:21][NH:20][CH2:19][CH2:18]1.Cl.C(N=C=NCCCN(C)C)C.ON1C2C=CC=CC=2N=N1.Cl>CN(C=O)C>[CH3:23][C:15]([OH:24])([CH3:14])[CH2:16][CH:17]1[CH2:18][CH2:19][N:20]([C:11]([C:6]2[NH:7][C:8]3[C:4]([CH:5]=2)=[CH:3][C:2]([CH3:1])=[CH:10][CH:9]=3)=[O:13])[CH2:21][CH2:22]1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1800 mg
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Type
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reactant
|
|
Smiles
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CC=1C=C2C=C(NC2=CC1)C(=O)O
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Name
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|
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Quantity
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1500 mg
|
|
Type
|
reactant
|
|
Smiles
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CC(CC1CCNCC1)(C)O
|
|
Name
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|
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Quantity
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2100 mg
|
|
Type
|
reactant
|
|
Smiles
|
Cl.C(C)N=C=NCCCN(C)C
|
|
Name
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|
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Quantity
|
1500 mg
|
|
Type
|
reactant
|
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Smiles
|
ON1N=NC2=C1C=CC=C2
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|
Name
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Quantity
|
25 mL
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|
Type
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solvent
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Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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by stirring at room temperature for 1 day
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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followed by extraction with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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The organic layer was washed with 0.5M aqueous sodium hydroxide solution and saturated aqueous sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified by silica gel column chromatography [chloroform:methanol=1:0-10:1]
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
crystallized from a mixture of ethyl acetate/diisopropyl ether
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Outcomes
Product
Details
Reaction Time |
1 d |
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Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(CC1CCN(CC1)C(=O)C=1NC2=CC=C(C=C2C1)C)(C)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2140 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 71.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
